Cas no 2171410-83-4 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(propan-2-yl)butanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(propan-2-yl)butanoic acid
• CAS No: 2171410-83-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6049817
• PubChem ID: 165957752
• Update Time: 2025-05-25

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(propan-2-yl)butanoic acid
• 2171410-83-4
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-(propan-2-yl)butanoic acid
• EN300-1523924

• Inchi： 1S/C28H36N2O5/c1-16(2)14-24(26(31)29-18(5)25(17(3)4)27(32)33)30-28(34)35-15-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,16-18,23-25H,14-15H2,1-5H3,(H,29,31)(H,30,34)(H,32,33)/t18?,24-,25?/m1/s1
• InChI Key： AGPUHQYBJHFGRQ-NTPKGFMYSA-N
• SMILES： O(C(N[C@@H](C(NC(C)C(C(=O)O)C(C)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(propan-2-yl)butanoic acid

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(propan-2-yl)butanoic acid: A Comprehensive Overview

The compound with CAS No 2171410-83-4, named 3-(2R)-{(9H-fluoren-9-yl)methoxycarbonyl} amino)4-methylpentanamido 2-(propan-2-yl)butanoic acid, is a complex organic molecule with significant applications in the field of peptide synthesis and biological research. This compound is particularly notable for its role as a Fmoc (fluorenylmethoxycarbonyl) protected amino acid derivative, which is widely used in solid-phase peptide synthesis (SPPS). The presence of the Fmoc group allows for precise control over the synthesis process, making it a valuable tool in drug discovery and development.

The structure of this compound is characterized by a chiral center at the second carbon of the pentanamide chain, which is critical for maintaining the stereochemistry required in peptide synthesis. The Fmoc group serves as a temporary protecting group for the amino terminus, ensuring that the amine remains unreactive until specifically deprotected during the synthesis process. This feature is essential for constructing peptides with defined sequences and stereochemistry, which are crucial for studying protein interactions and developing therapeutic agents.

Recent advancements in chiral resolution techniques have further enhanced the utility of this compound in asymmetric synthesis. Researchers have explored the use of this compound in conjunction with novel chiral catalysts to synthesize enantiomerically enriched peptides, which are vital for understanding biological processes at a molecular level. Additionally, studies have demonstrated that this compound can be effectively utilized in the synthesis of cyclic peptides, which have shown promise as potential drug candidates due to their stability and bioactivity.

In terms of its chemical properties, this compound exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, making it suitable for various synthetic protocols. Its stability under mild reaction conditions ensures that it can be incorporated into multi-step synthesis workflows without degradation or side reactions. Furthermore, the presence of the Fmoc group allows for easy monitoring of deprotection steps using analytical techniques such as UV spectroscopy or mass spectrometry.

The application of this compound extends beyond peptide synthesis into areas such as combinatorial chemistry and high-throughput screening (HTS). Its use in constructing peptide libraries has facilitated the identification of novel bioactive compounds with potential therapeutic applications. Recent studies have highlighted its role in synthesizing peptides that target specific receptors or enzymes, paving the way for the development of personalized medicines tailored to individual patient needs.

In conclusion, 3-(2R)-{(9H-fluoren-9-yl)methoxycarbonyl} amino)4-methylpentanamido 2-(propan-2-yl)butanoic acid stands as a pivotal molecule in modern organic chemistry and peptide research. Its unique structure, combined with its versatile applications, continues to drive innovation in drug discovery and development processes.